TNF‑α Inhibition vs. Sinulatumolin A
In a direct head-to-head evaluation of all new isolates from Sinularia tumulosa, Sinulatumolin C (compound 3) demonstrated the most potent TNF-α inhibition with an IC₅₀ of 2.6 µM. This represents a 2.9-fold improvement over Sinulatumolin A (IC₅₀ 7.5 µM) and a 2.1-fold improvement over Sinulatumolin D (IC₅₀ 5.5 µM) under identical assay conditions [1]. The positive control dexamethasone, a clinically used anti-inflammatory glucocorticoid, had an IC₅₀ of 8.7 µM, further contextualizing the relative potency of Sinulatumolin C [1].
| Evidence Dimension | TNF-α inhibitory activity |
|---|---|
| Target Compound Data | IC₅₀ = 2.6 µM |
| Comparator Or Baseline | Sinulatumolin A (IC₅₀ 7.5 µM), Sinulatumolin D (IC₅₀ 5.5 µM), Dexamethasone (IC₅₀ 8.7 µM) |
| Quantified Difference | 2.9× more potent than Sinulatumolin A; 2.1× more potent than Sinulatumolin D; 3.3× more potent than dexamethasone |
| Conditions | LPS-stimulated RAW264.7 macrophages, TNF-α secretion measured by ELISA |
Why This Matters
For researchers developing anti-inflammatory assays or screening compounds for TNF-α pathway modulation, Sinulatumolin C offers a potency advantage of 2-3× over its closest co-isolated analogs and the standard clinical comparator, enabling lower working concentrations and reducing the risk of off-target effects due to high doses.
- [1] Cai YS, et al. Uncommon terpenoids with anti-inflammatory activity from the Hainan soft coral Sinularia tumulosa. Bioorganic Chemistry. 2020;104:104167. View Source
